Cas no 94133-65-0 (9-Phenanthrenecarboxylicacid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester)

• Product Name: 9-Phenanthrenecarboxylicacid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester
• CAS No: 94133-65-0
• MF: C₁₇H₉Cl₂F₃O₂
• MW: 373.153373479843
• CID: 817456
• PubChem ID: 44148886
• Update Time: 2025-04-19

9-Phenanthrenecarboxylicacid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenecarboxylicacid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester
• methyl 1,3-dichloro-6-(trifluoromethyl)phenanthren-9-carboxylate
• methyl 1,3-dichloro-6-(trifluoromethyl)phenanthrene-9-carboxylate
• RMS9L2C68R
• 94133-65-0
• DTXSID30240674
• 9-Phenanthrenecarboxylic acid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester 9-Phenanthrenecarboxylic acid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester
• NS00040098
• Methyl 1,3-dichloro-6-(trifluoromethyl)-9-phenanthrenecarboxylate
• EINECS 302-727-1

• Inchi： 1S/C17H9Cl2F3O2/c1-24-16(23)14-7-13-12(5-9(18)6-15(13)19)11-4-8(17(20,21)22)2-3-10(11)14/h2-7H,1H3
• InChI Key： AIKJZSWXLMBBJK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C1=CC(C(=O)OC)=C1C=CC(C(F)(F)F)=CC1=2)Cl

Computed Properties

• Exact Mass: 371.9931694g/mol
• Monoisotopic Mass: 371.9931694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 26.3Ų